2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-[acetyl(oxolan-2-ylmethyl)amino]-N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C17H22N4O3S2/c1-9-11(3)25-16(18-9)20-15(23)14-10(2)19-17(26-14)21(12(4)22)8-13-6-5-7-24-13/h13H,5-8H2,1-4H3,(H,18,20,23)
• Standard InChI Key: PQKAIEGFSAPAKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(N=C(S2)N(CC3CCCO3)C(=O)C)C)C

Introduction

The compound 2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide is a complex organic molecule featuring multiple functional groups, including thiazole rings and an acetylamino moiety. This compound has a molecular formula of C$_{20}$H$_{24}$N$_{4}$O$_{3}$S$_{2}$ and a molecular weight of approximately 394.5 g/mol.

Structural Features

The compound's structure includes:

• Thiazole Rings: These are known for their significant roles in medicinal chemistry due to their biological activities.

• Acetylamino Moiety: This functional group contributes to the compound's potential biological activity.

• Tetrahydrofuran-2-ylmethyl Group: This part of the molecule adds complexity and may influence its pharmacological profile.

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods may include:

• Step 1: Formation of the thiazole core.

• Step 2: Introduction of the acetylamino group.

• Step 3: Incorporation of the tetrahydrofuran-2-ylmethyl moiety.

• Step 4: Final assembly and purification.

Step	Description	Reagents
1	Thiazole formation	Thiazole precursors
2	Acetylamino introduction	Acetyl chloride, amine
3	Tetrahydrofuran incorporation	Tetrahydrofuran derivatives
4	Final assembly and purification	Various solvents and catalysts

Potential Applications

Compounds with similar structures have shown various biological activities, including antibacterial and antifungal properties. The specific biological activity of 2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide requires further investigation through experimental studies.